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Compound of Interest

Compound Name: 2,4,6-Trimethylbenzeneamine-d11

Cat. No.: B13443922

This guide provides critical safety, handling, and disposal information for 2,4,6-
Trimethylbenzeneamine-d11, tailored for researchers, scientists, and professionals in drug
development. The following procedures are based on available data for the structurally
analogous compound, 2,4,6-Trimethylaniline, and are intended to ensure the safe and effective
management of this chemical in a laboratory setting.

Chemical and Physical Properties

A summary of the key physical and chemical properties of the non-deuterated analogue, 2,4,6-
Trimethylaniline, is provided below. These properties are expected to be very similar for 2,4,6-
Trimethylbenzeneamine-d11.

Property Value

Molecular Formula CoH2D11N[1][2]

Molecular Weight 146.27 g/mol [1][2]
Appearance Clear yellow to brown liquid
Boiling Point 233 °C (451 °F; 506 K)[3]
Melting Point -5 °C[4]

Density 0.963 g/mL at 25 °CJ[3][4]
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Personal Protective Equipment (PPE)

To ensure personal safety when handling 2,4,6-Trimethylbenzeneamine-d11, the following

personal protective equipment is mandatory.

Protection Type

Specific Recommendations

Eye Protection

Chemical safety goggles. In situations with a
splash potential, a face shield should also be
worn.[5][6]

Hand Protection

Chemical-resistant gloves (e.qg., nitrile rubber,
PVC).[5] It is recommended to use a glove with
a protection class of 3 or higher (breakthrough

time >60 minutes).[5]

Body Protection

A flame-retardant lab coat or chemical-resistant
overalls should be worn.[5] Ensure footwear is

closed-toe.

Respiratory Protection

Handle in a well-ventilated area, preferably
within a chemical fume hood.[7] If ventilation is
inadequate or there is a risk of overexposure, a
NIOSH-approved respirator with a Type A filter

for organic vapors should be used.[5]

Operational and Disposal Plans

Handling and Storage

Handling:

Avoid all personal contact, including inhalation of vapors.[5]

Work in a well-ventilated area or a chemical fume hood.

Prevent contact with skin and eyes.[8]

Do not eat, drink, or smoke in the handling area.[9]
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» Ground all equipment when transferring the substance to prevent static discharge.[7]

Storage:

Store in the original, tightly sealed container.[5]

Keep in a cool, dry, and well-ventilated place away from heat, sparks, and open flames.[10]
[11]

Store away from incompatible materials such as strong oxidizing agents.[9]

The storage area should be designed for flammable liquids.

Spill Management

In the event of a spill, follow these procedures:
o Evacuate: Immediately evacuate non-essential personnel from the spill area.
e Ventilate: Ensure the area is well-ventilated.

o Containment: For small spills, absorb the chemical with an inert, non-combustible absorbent
material such as sand or vermiculite.[12]

o Collection: Carefully collect the absorbed material and place it into a designated, labeled
hazardous waste container.

o Decontamination: Decontaminate the spill area with a suitable solvent, followed by washing
with soap and water. Collect all decontamination materials as hazardous waste.[12]

Disposal Plan

All waste containing 2,4,6-Trimethylbenzeneamine-d11 must be treated as hazardous waste
and disposed of in accordance with local, state, and federal regulations.[5]

o Waste Segregation: Collect waste in a dedicated, properly labeled, and chemically
compatible container.[12] The label should include "Hazardous Waste," the full chemical
name, and associated hazard symbols.[12]
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o Storage: Store the sealed hazardous waste container in a designated, secure, and well-
ventilated hazardous waste accumulation area.[12]

» Final Disposal: Arrange for collection and disposal through a licensed hazardous waste
disposal contractor.[12] Do not dispose of this chemical down the drain.[12][13] The
preferred method of disposal is incineration at a permitted hazardous waste facility.

Emergency Procedures Workflow

The following diagram illustrates the step-by-step workflow for handling emergencies involving
2,4,6-Trimethylbenzeneamine-d11.
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Emergency Occurs
(Spill, Exposure, Fire)

Assess the Situation
(Nature and Scale of Emergency)

Spill or Leak Personal Exposure

Evacuate Area Minor Spill Remove from Exposure Evacuate Immediately

Don Appropriate PPE Remove Contaminated Clothing Activate Fire Alarm

Use Appropriate Extinguisher
Flush Skin with Water (Dry Chemical, CO2, Foam)
if safe to do so

Contain Spill with

Inert Absorbent

Flush Eyes with Water

Collect Waste (if applicable)

Contact Fire Department

Decontaminate Area Seek Medical Attention

Report Incident to EHS

Click to download full resolution via product page

Caption: Emergency Response Workflow for 2,4,6-Trimethylbenzeneamine-d11.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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